Cas no 1247455-37-3 (2-(5-chlorothiophen-2-yl)ethyl(methyl)amine)

• Product Name: 2-(5-chlorothiophen-2-yl)ethyl(methyl)amine
• CAS No: 1247455-37-3
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• CID: 6361379
• PubChem ID: 62549324
• Update Time: 2025-10-21

2-(5-chlorothiophen-2-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorothiophen-2-yl)ethyl(methyl)amine
• 2-Thiopheneethanamine, 5-chloro-N-methyl-
• 2-(5-Chlorothiophen-2-yl)-N-methylethan-1-amine
• SCHEMBL8449242
• AKOS011840354
• [2-(5-chlorothiophen-2-yl)ethyl](methyl)amine
• 1247455-37-3
• CS-0301689
• EN300-1255792

• Inchi： 1S/C7H10ClNS/c1-9-5-4-6-2-3-7(8)10-6/h2-3,9H,4-5H2,1H3
• InChI Key： GUKBOENCUGDXDP-UHFFFAOYSA-N
• SMILES： C1(CCNC)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 175.0222482g/mol
• Monoisotopic Mass: 175.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 229.7±25.0 °C(Predicted)
• pka: 9.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-chlorothiophen-2-yl)ethyl(methyl)amine

Comprehensive Overview of 2-(5-Chlorothiophen-2-yl)ethyl(methyl)amine (CAS No. 1247455-37-3): Properties, Applications, and Industry Insights

The compound 2-(5-chlorothiophen-2-yl)ethyl(methyl)amine (CAS No. 1247455-37-3) is a specialized organic molecule featuring a chlorothiophene core linked to an ethylamine group with a methyl substitution. Its unique structure combines aromatic heterocyclic properties with amine functionality, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the 5-chlorothiophene moiety enhances its reactivity and potential for derivatization, while the ethyl(methyl)amine side chain contributes to its solubility and bioactivity profile.

In recent years, the demand for thiophene-based compounds has surged due to their versatility in drug discovery and organic electronics. Researchers frequently search for terms like "chlorothiophene derivatives uses" or "amine-functionalized heterocycles synthesis," reflecting the growing curiosity about this chemical space. The CAS 1247455-37-3 compound exemplifies this trend, as its structural motifs align with motifs found in bioactive molecules targeting neurological and metabolic pathways. Its logP value and hydrogen bonding capacity suggest favorable pharmacokinetic properties, a hot topic in AI-driven drug design discussions.

From a synthetic chemistry perspective, 2-(5-chlorothiophen-2-yl)ethyl(methyl)amine serves as a building block for catalysis and polymer modification. Industry forums often query "how to purify chlorothiophene amines" or "scaling up thiophene-amine reactions," highlighting practical challenges. The compound’s stability under acidic conditions and compatibility with cross-coupling reactions make it valuable for constructing complex architectures. Recent patents describe its utility in creating fluorescent probes and conductive polymers, addressing the need for sustainable materials in wearable tech—a trending sector.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling of halogenated amines remains a frequent search topic. The compound’s biodegradability and ecotoxicological profile are under study, coinciding with the rise of green chemistry initiatives. Analytical methods like HPLC-MS for quantifying CAS 1247455-37-3 in mixtures are widely documented, catering to quality control needs in contract manufacturing organizations (CMOs).

In conclusion, 2-(5-chlorothiophen-2-yl)ethyl(methyl)amine represents a convergence of multidisciplinary applications. Its relevance to drug discovery, smart materials, and catalysis ensures sustained academic and industrial attention. As researchers explore "thiophene-amine hybrid molecules" and "CAS 1247455-37-3 suppliers," this compound’s role in advancing science and technology continues to expand.